xyloketal J
Overview
Description
xyloketal J is a natural product found in Xylaria with data available.
Scientific Research Applications
Neuroprotective Potential
Xyloketal derivatives, including xyloketal B, have shown promise in neuroprotection, particularly in models of Parkinson's disease (PD). They exhibit protective effects against neurotoxicity through antioxidant properties, attenuating reactive oxygen species (ROS) generation, and improving survival rates in various models. Compounds derived from xyloketal B have been effective in extending longevity and protecting against dopaminergic neurodegeneration in Parkinson's disease models (Li et al., 2013).
Antihypertensive Effects
Xyloketal B, closely related to xyloketal J, demonstrates significant antihypertensive effects. It functions through both endothelial-dependent and endothelial-independent mechanisms, promoting endothelial NO release and affecting smooth muscle calcium signaling. This dual action indicates its potential in the treatment of hypertension (Zhao et al., 2018).
Antioxidant Activity
Xyloketal B's antioxidative action has been extensively studied in cardiovascular diseases. It induces the expression of heme oxygenase-1 (HO-1), a key antioxidant enzyme, which contributes to its protective effects against oxidative stress and apoptosis (Li et al., 2013).
Anti-Atherosclerotic Properties
Studies have shown that xyloketal B reduces atherosclerotic plaque formation and improves endothelial function in model organisms. It decreases oxidative stress and enhances nitric oxide (NO) bioavailability, which are crucial in atherosclerosis development (Zhao et al., 2015).
Stroke Treatment
Xyloketal B has been found to alleviate cerebral infarction and neurological deficits in stroke models. It suppresses ROS/TLR4/NF-κB inflammatory signaling pathways, indicating its potential as a therapeutic agent for stroke treatment (Pan et al., 2017).
Drug Metabolism Effects
Xyloketal B also influences molecular protein networks and modulates the activity and expression of drug-metabolizing enzymes, such as the cytochrome P450 3a subfamily. This suggests that it might interact with other medications and influence their efficacy (Su et al., 2014).
Anti-Cancer Activity
Xyloketal B's role in inhibiting glioblastoma cell proliferation and migration has been explored. It acts on specific signaling pathways, indicating its potential as a novel drug target for glioblastoma treatment (Chen et al., 2015).
properties
Product Name |
xyloketal J |
|---|---|
Molecular Formula |
C32H38O6 |
Molecular Weight |
518.6 g/mol |
IUPAC Name |
(4R,7R,8R,15R,18R,19R)-4,7,15,18-tetramethyl-12-[(2-prop-1-en-2-yl-2,3-dihydro-1-benzofuran-5-yl)methyl]-3,5,14,16-tetraoxapentacyclo[11.7.0.02,10.04,8.015,19]icosa-1,10,12-trien-11-ol |
InChI |
InChI=1S/C32H38O6/c1-16(2)27-11-20-9-19(7-8-26(20)36-27)10-21-28(33)22-12-24-17(3)14-34-31(24,5)38-30(22)23-13-25-18(4)15-35-32(25,6)37-29(21)23/h7-9,17-18,24-25,27,33H,1,10-15H2,2-6H3/t17-,18-,24+,25+,27?,31+,32+/m0/s1 |
InChI Key |
CFRIENBZULZHAO-SZRJWENPSA-N |
Isomeric SMILES |
C[C@H]1CO[C@]2([C@@H]1CC3=C(C(=C4C(=C3O2)C[C@@H]5[C@H](CO[C@@]5(O4)C)C)CC6=CC7=C(C=C6)OC(C7)C(=C)C)O)C |
Canonical SMILES |
CC1COC2(C1CC3=C(C(=C4C(=C3O2)CC5C(COC5(O4)C)C)CC6=CC7=C(C=C6)OC(C7)C(=C)C)O)C |
synonyms |
xyloketal J |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-Dimethyl-8-(1-methylethyl)-tricyclo[4.4.0.02,7]dec-3-ene](/img/structure/B1262597.png)
![(R)-[(2S,4R,5S)-5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methanol;sulfuric acid](/img/structure/B1262608.png)
![alpha-D-Man-(1->2)-alpha-D-Man-(1->2)-alpha-D-Man-(1->3)-[alpha-D-Man-(1->2)-alpha-D-Man-(1->3)-[alpha-D-Man-(1->2)-alpha-D-Man-(1->6)]-alpha-D-Man-(1->6)]-beta-D-Man-(1->4)-beta-D-GlcNAc-(1->4)-alpha-D-GlcNAc(PP-Dol)](/img/structure/B1262609.png)
![(1S,2R,3S,6S,9S,11R,14R,17S,18R,19S)-12-ethyl-9,19-dihydroxy-17-methoxy-14-methyl-5-oxa-12-azahexacyclo[8.7.2.12,6.01,11.03,9.014,18]icosan-4-one](/img/structure/B1262612.png)
